Cas no 89816-72-8 (Cyclohexanone, 5-methyl-2-[(4-methylphenyl)thio]-)

• Product Name: Cyclohexanone, 5-methyl-2-[(4-methylphenyl)thio]-
• CAS No: 89816-72-8
• MF: C₁₄H₁₈OS
• MW: 234.357122898102
• CID: 588222
• PubChem ID: 13162922
• Update Time: 2025-04-19

Cyclohexanone, 5-methyl-2-[(4-methylphenyl)thio]- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 5-methyl-2-[(4-methylphenyl)thio]-
• 5-methyl-2-(4-methylphenyl)sulfanylcyclohexan-1-one
• 5-Methyl-2-[(4-methylphenyl)sulfanyl]cyclohexan-1-one
• 89816-72-8
• DTXSID00523789

• Inchi： 1S/C14H18OS/c1-10-3-6-12(7-4-10)16-14-8-5-11(2)9-13(14)15/h3-4,6-7,11,14H,5,8-9H2,1-2H3
• InChI Key： JTOGEOUDWJEORY-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C(CC(C)CC1)=O

Computed Properties

• Exact Mass: 234.10783637g/mol
• Monoisotopic Mass: 234.10783637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.4Ų